Cas no 919089-29-5 (Benzoic acid, 2-[[4-(1-methylethyl)phenyl]sulfinyl]-, methyl ester)

• Product Name: Benzoic acid, 2-[[4-(1-methylethyl)phenyl]sulfinyl]-, methyl ester
• CAS No: 919089-29-5
• MF: C₁₇H₁₈O₃S
• MW: 302.388023853302
• CID: 766745
• PubChem ID: 57824146
• Update Time: 2025-04-19

Benzoic acid, 2-[[4-(1-methylethyl)phenyl]sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[4-(1-methylethyl)phenyl]sulfinyl]-, methyl ester
• methyl 2-(4-propan-2-ylphenyl)sulfinylbenzoate
• 919089-29-5
• Methyl 2-[4-(propan-2-yl)benzene-1-sulfinyl]benzoate
• DTXSID20728017
• SCHEMBL12772116

• Inchi： 1S/C17H18O3S/c1-12(2)13-8-10-14(11-9-13)21(19)16-7-5-4-6-15(16)17(18)20-3/h4-12H,1-3H3
• InChI Key： YTHQQDZMLUBTBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 302.09766561g/mol
• Monoisotopic Mass: 302.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų